molecular formula C18H40N6O2 B8674865 Urea, N,N''-1,6-hexanediylbis[N'-[3-(dimethylamino)propyl]- CAS No. 67879-04-3

Urea, N,N''-1,6-hexanediylbis[N'-[3-(dimethylamino)propyl]-

Cat. No.: B8674865
CAS No.: 67879-04-3
M. Wt: 372.5 g/mol
InChI Key: MBHYWHTXOFGZHE-UHFFFAOYSA-N
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Description

Urea, N,N''-1,6-hexanediylbis[N'-[3-(dimethylamino)propyl]- is a useful research compound. Its molecular formula is C18H40N6O2 and its molecular weight is 372.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality Urea, N,N''-1,6-hexanediylbis[N'-[3-(dimethylamino)propyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Urea, N,N''-1,6-hexanediylbis[N'-[3-(dimethylamino)propyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

67879-04-3

Molecular Formula

C18H40N6O2

Molecular Weight

372.5 g/mol

IUPAC Name

1-[3-(dimethylamino)propyl]-3-[6-[3-(dimethylamino)propylcarbamoylamino]hexyl]urea

InChI

InChI=1S/C18H40N6O2/c1-23(2)15-9-13-21-17(25)19-11-7-5-6-8-12-20-18(26)22-14-10-16-24(3)4/h5-16H2,1-4H3,(H2,19,21,25)(H2,20,22,26)

InChI Key

MBHYWHTXOFGZHE-UHFFFAOYSA-N

Canonical SMILES

CN(C)CCCNC(=O)NCCCCCCNC(=O)NCCCN(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

204.3 g of dimethylaminopropylamine are added dropwise to a solution of 168.2 g of hexamethylene diisocyanate in 100 ml of methylene chloride and the mixture is refluxed overnight, in the process of which crystals precipitate. The crystals are filtered with suction at room temperature, washed with CH2Cl2 and dried. Recrystallisation from a mixture of 1000 ml of acetone and 800 ml of ethanol yields 221.0 g (59.3%) of product with a melting point of 159° C. Tritration: 2 equivalents=376.7 g (theory 372.6 g).
Quantity
204.3 g
Type
reactant
Reaction Step One
Quantity
168.2 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Yield
59.3%

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